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Compound of Interest

Compound Name: m-PEG7-alcohol

Cat. No.: B038520

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This technical document provides a comprehensive guide to the derivatization of methoxy-
poly(ethylene glycol)7-alcohol (m-PEG7-alcohol), a monodisperse polyethylene glycol (PEG)
derivative, into a variety of functional groups. The versatility of the terminal hydroxyl group
allows for its conversion into amines, carboxylic acids, aldehydes, and activated intermediates
such as tosylates and mesylates. These derivatives are crucial linkers and spacers in
bioconjugation, antibody-drug conjugate (ADC) development, and Proteolysis Targeting
Chimeras (PROTACS), where they enhance solubility, improve pharmacokinetics, and provide
a means for covalent attachment to biomolecules.[1][2][3]

The monodisperse nature of m-PEG7-alcohol, with its defined chain length of seven ethylene
glycol units, ensures batch-to-batch consistency, a critical factor in the development of
therapeutics and diagnostics.[4] This guide details robust synthetic methodologies, purification
strategies, and characterization data for the preparation of key m-PEG7 derivatives.

Key Derivatization Pathways

The terminal hydroxyl group of m-PEG7-alcohol is not directly reactive with many functional
groups found on biomolecules and thus requires chemical activation or conversion.[5][6] The
primary strategies for derivatization are outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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